1-(3,4,5-trimethoxyphenyl)-1,3,4,9-tetrahydropyrano[3,4-b]indole

• IUPAC Name: 1-(3,4,5-trimethoxyphenyl)-1,3,4,9-tetrahydropyrano[3,4-b]indole
• InChI: InChI=1S/C20H21NO4/c1-22-16-10-12(11-17(23-2)20(16)24-3)19-18-14(8-9-25-19)13-6-4-5-7-15(13)21-18/h4-7,10-11,19,21H,8-9H2,1-3H3
• InChI Key: DYMHXFGREXPMKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=C(CCO2)C4=CC=CC=C4N3
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,4,9-tetrahydropyrano[3,4-b]indole derivatives has been achieved through various synthetic routes, including the intramolecular Michael addition catalyzed by InBr3, which offers a versatile method for obtaining these compounds from commercially available indole 2-carboxylic acid (Agnusdei et al., 2003). Another approach involves the acid-catalyzed condensation of substituted tryptophol with ethyl propionylacetate or ethyl butyrylacetate, leading to the formation of 1-ethyl- and 1-n-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acids with significant anti-inflammatory actions (Martel et al., 1976).

Molecular Structure Analysis

The molecular structure of tetrahydropyrano[3,4-b]indole derivatives has been extensively studied, providing insights into their conformation and electronic configuration. Crystal structure determination plays a crucial role in understanding the molecular geometry and interactions within these compounds, facilitating the design of analogs with optimized properties (Vázquez-Vuelvas et al., 2011).

Chemical Reactions and Properties

Tetrahydropyrano[3,4-b]indoles undergo various chemical reactions, including Diels-Alder reactions, which are instrumental in the synthesis of indoles and other heterocyclic compounds. These reactions highlight the reactivity of the pyrano[3,4-b]pyrrol-5-(1H)-ones, serving as stable cyclic analogs for the synthesis of indoles through Diels-Alder reaction with acetylenes (Jackson & Moody, 1992).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The synthesis of 1,3,4,9-tetrahydropyrano[3,4-b]indoles, such as 1-(3,4,5-trimethoxyphenyl)-1,3,4,9-tetrahydropyrano[3,4-b]indole, involves various chemical processes. For instance, the acid-catalyzed synthesis using trifluoroacetic acid (TFA) has proven effective in synthesizing 1,3-disubstituted 1,3,4,9-tetrahydropyrano[3,4-b]indoles with high yield and diastereoselectivity (Wang et al., 2017). Another approach is the silicon-directed oxa-Pictet-Spengler cyclization, which has been used to synthesize tetrahydropyrano[3,4-b]indoles (Zhang et al., 2005).

Anti-Inflammatory and Analgesic Properties

• Anti-Inflammatory Activities : Compounds like 1,3,4,9-tetrahydropyrano[3,4-b]indoles have shown significant anti-inflammatory activities. Prodolic acid, a related compound, has been studied for its anti-inflammatory effects (Demerson et al., 1975). Additionally, etodolic acid and related compounds have been synthesized and evaluated for their anti-inflammatory and ulcerogenic effects, demonstrating potent activity against chronic inflammation models (Martel et al., 1976).

Anticancer and Antimicrobial Properties

• Anticancer Activity : The 3,4,5-trimethoxyphenyl moiety, present in this compound, is a common motif in anticancer drug discovery. Its structural diversification can lead to potent anticancer activity, as demonstrated in studies involving novel indole-trimethoxyphenyl derivatives (McCarthy et al., 2018).
• Antimicrobial Activity : Some derivatives of 1,3,4,5-tetrahydropyrano[3,4-b]indoles, like 2- and 3-aryl substituted indoles, have displayed notable antimicrobial activity against microorganisms such as Bacillus cereus (Leboho et al., 2009).

Structural and Conformational Studies

• Crystallographic Analysis : The structural analysis of compounds similar to this compound has been carried out using techniques like X-ray crystallographraphy. These studies provide insights into the molecular configuration, bond angles, and interactions, essential for understanding the compound's properties and potential receptor interactions. For instance, the study of 1-(phenylsulfonyl)-2-[1-(phenylsulfonyl)-2-(3,4,5-trimethoxyphenyl)ethyl]indole shed light on the orientation of methoxy groups and the conformation of the indole ring system (Seetharaman & Rajan, 1995).

Drug Development and Synthesis

• Role in Drug Synthesis : These compounds, due to their complex structure and biological activity, are of significant interest in drug development. The synthesis and analysis of novel indole derivatives, including those with the 3,4,5-trimethoxyphenyl group, contribute to the understanding of potential antimitotic properties and their applications in medicinal chemistry (Tariq et al., 2020).